![molecular formula C16H14N4O2 B4750068 N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4750068.png)
N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Overview
Description
N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, studies have suggested that it exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects on normal cells. However, it has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide is its low toxicity profile, which makes it a promising candidate for further development as a therapeutic agent. However, its limited solubility in aqueous solutions and the need for specialized equipment for its synthesis and purification are some of the limitations for lab experiments.
Future Directions
There are several future directions for the study of N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide. One of the most promising areas of research is the development of this compound as a therapeutic agent for cancer and Alzheimer's disease. Further studies are also needed to explore its potential applications in materials science and catalysis. Additionally, the development of more efficient and cost-effective synthesis and purification methods for this compound would facilitate its widespread use in scientific research.
Scientific Research Applications
N-allyl-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising results as an anticancer agent and a potential treatment for Alzheimer's disease. In materials science, it has been studied for its potential applications in organic electronics and photovoltaics. In catalysis, it has shown potential as a catalyst for various organic reactions.
properties
IUPAC Name |
5-(furan-2-yl)-1-phenyl-N-prop-2-enyltriazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2/c1-2-10-17-16(21)14-15(13-9-6-11-22-13)20(19-18-14)12-7-4-3-5-8-12/h2-9,11H,1,10H2,(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBNUXYPGPKAYNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=C(N(N=N1)C2=CC=CC=C2)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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